![molecular formula C10H13NO B6268225 rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol CAS No. 94929-81-4](/img/no-structure.png)
rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a chiral alcohol that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol is not fully understood. However, it has been proposed that it acts as a chiral ligand, binding to specific receptors and enzymes in the body. This binding can lead to changes in enzyme activity, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. Additionally, it has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol is its high enantioselectivity, which makes it a valuable tool for asymmetric catalysis. However, its low solubility in water can make it difficult to work with in certain experimental conditions. Additionally, its potential toxicity and lack of pharmacokinetic data may limit its use in vivo.
Future Directions
There are several potential future directions for research on rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease. Further studies are needed to determine its efficacy in vivo and its potential side effects. Additionally, there is potential for the development of new chiral ligands based on the structure of this compound, which could have applications in various fields, including materials science and drug discovery.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its unique properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.
Synthesis Methods
The synthesis of rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol has been achieved through various methods. One of the most common methods is the asymmetric hydrogenation of 2-pyridylcyclopentenone using a chiral rhodium catalyst. This method yields the desired product with high enantioselectivity. Other methods include the Grignard reaction of 2-pyridylcyclopentanone and the reduction of 2-pyridylcyclopentenone using sodium borohydride.
Scientific Research Applications
Rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have significant activity as a chiral ligand in asymmetric catalysis. Additionally, it has been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(pyridin-2-yl)cyclopentan-1-ol involves the conversion of a pyridine derivative to a cyclopentanone intermediate, followed by reduction to the desired alcohol.", "Starting Materials": [ "2-bromopyridine", "cyclopentanone", "sodium borohydride", "methanol", "water", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-bromopyridine is reacted with cyclopentanone in the presence of sodium hydroxide and methanol to form the corresponding cyclopentanone derivative.", "Step 2: The cyclopentanone derivative is reduced to the alcohol using sodium borohydride in methanol.", "Step 3: The product is purified by acid-base extraction using hydrochloric acid and water." ] } | |
94929-81-4 | |
Molecular Formula |
C10H13NO |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.